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Compound of Interest

Compound Name: 2-Methoxy-4,5-dimethylaniline

CAS No.: 18087-12-2

Cat. No.: B098992

Get Quote

Executive Summary
Accurate thermodynamic data for 2-Methoxy-4,5-dimethylaniline (CAS 18087-12-2) is critical

for process scale-up and quality control. As an electron-rich aniline derivative, this compound

exhibits significant sensitivity to oxidation, making the precise determination of its melting and

boiling points dependent on rigorous sample preparation and handling under inert

atmospheres. This guide synthesizes experimental data with validated protocols for

measurement and purification.

Chemical Identity & Structural Analysis
Before establishing physical constants, the molecular identity must be unequivocally defined to

distinguish this compound from its isomers (e.g., p-Cresidine).
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Parameter Data

Chemical Name 2-Methoxy-4,5-dimethylaniline

Synonyms
4,5-Dimethyl-o-anisidine; Benzenamine, 2-

methoxy-4,5-dimethyl-

CAS Registry Number 18087-12-2

Molecular Formula C₉H₁₃NO

Molecular Weight 151.21 g/mol

SMILES COc1cc(C)c(C)cc1N

Appearance
Off-white to brownish crystalline solid (oxidizes

upon air exposure)

Thermodynamic Properties (Core Data)
The following values represent the standard experimental baselines for high-purity (>98%)

samples.

Melting Point and Boiling Point Data
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Property Value / Range Conditions Notes

Melting Point (MP) 83 °C Atmospheric Pressure

Sharp melting range

indicates high purity.

Depression of MP

observed in oxidized

samples.

Boiling Point (BP) 136 °C 15 Torr (Vacuum)

Critical: Do not

attempt distillation at

760 mmHg due to risk

of thermal

decomposition and

polymerization.

Predicted Density 1.019 g/cm³ 20 °C

Theoretical value

based on group

contribution methods.

Technical Insight: The melting point of 83 °C places this compound in a higher thermal stability

class than its isomer p-cresidine (MP ~52 °C). This increase is attributed to the steric bulk and

symmetry provided by the vicinal dimethyl substitution pattern, which enhances crystal lattice

energy.

Experimental Determination Methodologies
To replicate these values, researchers must employ protocols that mitigate the compound's

lability.

Melting Point Determination Protocol (Capillary Method)
Objective: Determine phase transition temperature while minimizing oxidative degradation.
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Sample Preparation:

Dry the sample in a vacuum desiccator over P₂O₅ for 4 hours.

Grind a small quantity (approx. 5 mg) into a fine powder in an inert atmosphere (glove box

preferred).

Fill a capillary tube to a height of 2-3 mm. Compact by tapping.

Instrument Setup:

Use a calibrated melting point apparatus (e.g., Buchi or Mettler Toledo).

Start Temperature: 70 °C.

Ramp Rate: 1 °C/min.

Observation:

Record Onset Temperature (first visible liquid droplet).

Record Clear Point (complete liquefaction).

Acceptance Criteria: Range should not exceed 2 °C (e.g., 82.5 – 84.0 °C).

Boiling Point Determination (Vacuum Distillation)
Objective: Purify and characterize the liquid phase without thermal decomposition.

System Setup: Short-path distillation apparatus with a high-vacuum manifold.

Pressure Control: Stabilize vacuum at 15 Torr (mmHg).

Heating: Use an oil bath with magnetic stirring.

Collection:

Discard the first 5% (forerun) containing solvent residuals.
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Collect the main fraction at vapor temperature 136 °C.

Safety Note: Ensure the system is flushed with Nitrogen upon breaking vacuum to prevent

rapid oxidation of the hot distillate.

Synthesis & Purification Logic
The physical properties are often determined immediately following synthesis to validate the

product. A common route involves the hydrogenation of 4,5-dimethyl-2-nitroanisole.

Process Workflow Visualization
The following diagram illustrates the critical path from synthesis to physical property validation,

highlighting the purification steps necessary to achieve the reported MP of 83 °C.

Start: 4,5-Dimethyl-2-nitroanisole Hydrogenation
(Pd/C, H2, Ethanol)

Reduction Crude Amine
(Dark Oil/Solid)

Filter Catalyst & Conc.
Recrystallization

(Ethanol/Water) or
Vacuum Distillation

Remove Impurities Pure 2-Methoxy-4,5-dimethylaniline
(White Solid)

Crystallize QC Validation
MP: 83°C | BP: 136°C (15 Torr)

Measure Properties

Click to download full resolution via product page

Figure 1: Synthesis and purification workflow ensuring high-purity isolation for accurate

property measurement.

Applications & Relevance
Understanding the melting and boiling points of 2-Methoxy-4,5-dimethylaniline is essential

for:

Process Safety: The boiling point under vacuum dictates the maximum safe operating

temperature during solvent stripping.

Solid-State Handling: The melting point (83 °C) allows for solid handling at room

temperature, but the proximity to common process temperatures (e.g., 60-70 °C drying

ovens) requires careful thermal management to avoid sintering.

Storage: Due to its electron-rich nature, the compound should be stored below 25 °C under

Argon to maintain the integrity of the physical form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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